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Compound of Interest

Compound Name: 4-Vinylbenzoic acid

Cat. No.: B014748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Vinylbenzoic acid (4-VBA). The information is curated for professionals in research and

development, with a focus on data accuracy and experimental reproducibility.

Core Physical and Chemical Properties
4-Vinylbenzoic acid, also known as 4-carboxystyrene, is an organic compound that serves as

a versatile monomer in the synthesis of various polymers and is an intermediate in the

production of pharmaceuticals and agrochemicals.[1][2] Its structure consists of a vinyl group

and a carboxylic acid group attached to a benzene ring.[2]

Table 1: General and Physical Properties of 4-Vinylbenzoic Acid
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Property Value Citations

Molecular Formula C₉H₈O₂ [1][3][4]

Molecular Weight 148.16 g/mol [3][4][5]

CAS Number 1075-49-6 [3][4][6]

Appearance
Almost white to beige

powder/crystalline solid
[7][8]

Melting Point 141-144 °C [1][4][9]

Boiling Point 228.74 °C (estimate) [1][7]

Density 1.30 g/cm³ [1][10]

pKa 4.24 ± 0.10 (Predicted) [1][7]

Solubility
Soluble in dichloromethane

and methanol.
[1][4][7]

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and identification of 4-Vinylbenzoic
acid.

Table 2: Spectroscopic Data for 4-Vinylbenzoic Acid
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Spectrum Type
Key Peaks / Chemical
Shifts (ppm)

Citations

¹H NMR

~12 ppm (singlet, 1H, COOH),

6.5-8.5 ppm (multiplet, 4H,

aromatic), 4.6-5.5 ppm

(multiplet, 3H, vinyl)

[11][12]

¹³C NMR
Data available in spectral

databases.
[3]

IR Spectroscopy
Data available in spectral

databases.
[3][6]

Mass Spectrometry Molecular Ion (m/z): 148 [3]

Raman Spectroscopy
Data available in spectral

databases.
[3]

Experimental Protocols
The following sections detail the methodologies for key experiments related to the synthesis

and characterization of 4-Vinylbenzoic acid.

4-Vinylbenzoic acid can be synthesized using a Wittig reaction in an aqueous medium.[13]

[14] This process involves two primary stages: the preparation of a phosphonium salt followed

by the reaction with an aldehyde.[15][16]

Experimental Workflow for Synthesis of 4-Vinylbenzoic Acid
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Synthesis of 4-Vinylbenzoic Acid via Wittig Reaction

Step 1: Preparation of Phosphonium Salt Step 2: Wittig Reaction

Step 3: Isolation of 4-Vinylbenzoic Acid

4-(Bromomethyl)benzoic Acid
+ Triphenylphosphine

Dissolve in Acetone

Reflux for 45 min

Cool and Collect Product
(Vacuum Filtration)

Wash with Diethyl Ether

Dry and Record Yield

Combine Phosphonium Salt,
Aqueous Formaldehyde, and Water

Add NaOH Solution
(over 10 min)

Stir for 45 min

Filter Precipitate
(Triphenylphosphine oxide)

Acidify Filtrate with HCl (pH ~1)

Filtrate

Filter Precipitate
(4-Vinylbenzoic Acid)

Wash with Water

Dry and Characterize

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Vinylbenzoic acid.
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Protocol:

Part 1: Preparation of 4-Carboxybenzyltriphenylphosphonium Bromide

In a 100 mL round-bottom flask, combine 4-(bromomethyl)benzoic acid (20 mmol) and

triphenylphosphine (20 mmol).[15]

Add 60 mL of acetone and equip the flask with a reflux condenser.[15]

Heat the mixture to reflux for 45 minutes.[15]

After cooling the mixture, collect the resulting solid product by vacuum filtration.[15]

Wash the solid with diethyl ether (2 x 20 mL) and allow it to dry.[15]

Part 2: Preparation of 4-Vinylbenzoic Acid

In a 250 mL Erlenmeyer flask, combine the 4-carboxybenzyltriphenylphosphonium

bromide from the previous step (8 mmol), 32 mL of aqueous formaldehyde (37%), and 15

mL of water.[15]

Stir the mixture vigorously.[16]

Over a period of 10 minutes, add a solution of NaOH (62.5 mmol) in 15 mL of water.[15]

Continue stirring for an additional 45 minutes.[15]

Filter the precipitate (triphenylphosphine oxide) using vacuum filtration and wash it with

approximately 100 mL of water.[15]

Slowly acidify the combined filtrate and washings with concentrated hydrochloric acid until

the pH is approximately 1.[15]

Collect the resulting precipitate, which is 4-Vinylbenzoic acid, by vacuum filtration.[15]

The melting point is a key indicator of a compound's purity.[17] Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C.[17]
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Protocol (Capillary Method):

Ensure the 4-Vinylbenzoic acid sample is dry and finely powdered.[18]

Pack a small amount of the sample into a capillary tube, to a height of about 3 mm.[19]

Place the capillary tube into a melting point apparatus (e.g., a Mel-Temp or Fisher-Johns

apparatus).[17][19]

Heat the sample rapidly to determine an approximate melting point.[17]

Allow the apparatus to cool, then repeat the measurement with a fresh sample, heating

slowly (approximately 2°C per minute) as the temperature approaches the approximate

melting point.[17]

Record the temperature at which the solid first begins to melt and the temperature at which it

becomes completely liquid. This range is the melting point.[17]

The pKa of a weak acid can be determined experimentally by titration with a strong base and

monitoring the pH.[20][21]

Experimental Workflow for pKa Determination
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Workflow for pKa Determination of a Weak Acid

Prepare a solution of
4-Vinylbenzoic Acid (weak acid)

Pipette a known volume of
the weak acid solution into a beaker

Standardize a solution of
NaOH (strong base)

Titrate with NaOH, adding small
increments and recording pH

and volume after each addition

Calibrate pH meter
with standard buffers

Immerse pH electrode
and record initial pH

Continue titration past the
equivalence point (pH ~12)

Plot pH (y-axis) vs.
Volume of NaOH added (x-axis)

Determine the equivalence point
(steepest point of the curve)

Determine the volume at the
half-equivalence point (V_eq / 2)

Find the pH on the curve corresponding
to the half-equivalence point.

This pH is the pKa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014748#physical-properties-of-4-vinylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b014748#physical-properties-of-4-vinylbenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014748?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

